Cas no 1156577-76-2 (methyl N-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate)

• Product Name: methyl N-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate
• CAS No: 1156577-76-2
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• MDL: MFCD12081080
• CID: 5166883
• PubChem ID: 43593394
• Update Time: 2025-08-03

methyl N-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• METHYL N-(4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDIN-2-YL)CARBAMATE
• METHYL N-{4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDIN-2-YL}CARBAMATE
• Methyl (4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate
• METHYLN-(4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDIN-2-YL)CARBAMATE
• Carbamic acid, N-(4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-, methyl ester
• methyl N-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate

• MDL： MFCD12081080
• Inchi： 1S/C8H11N3O2S/c1-13-8(12)11-7-10-5-2-3-9-4-6(5)14-7/h9H,2-4H2,1H3,(H,10,11,12)
• InChI Key： SJBWKAHOQZMJSS-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC2=C1CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.3
• Topological Polar Surface Area: 91.5

Additional information on methyl N-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate

Compound CAS No 1156577-76-2: Methyl N-{4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}carbamate

The compound with CAS No 1156577-76-2, known as methyl N-{4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}carbamate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates and features a unique heterocyclic structure that combines both pyridine and thiazole moieties. The integration of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of methyl N-{4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}carbamate in the field of medicinal chemistry. Researchers have demonstrated that this compound exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets makes it a valuable candidate for drug development programs targeting various therapeutic areas.

The synthesis of methyl N-{4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the thiazolo-pyridine ring system followed by carbamate functionalization. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis pathway.

One of the most intriguing aspects of this compound is its structural versatility. The thiazolo-pyridine core can be further modified by introducing various substituents at different positions on the ring system. These modifications can significantly alter the compound's physical properties and biological activity. For instance, substituent effects on electronic properties and steric hindrance have been extensively studied to design more potent derivatives.

In terms of applications, methyl N-{4H,5H,6H,7H-1,3thiazolo[5,c]pyridin-2-yl}carbamate has shown potential in agrochemicals as well as in therapeutic agents. Its role as a bioactive molecule has been explored in several contexts:

• Pest control: Studies indicate that this compound exhibits insecticidal activity against various agricultural pests.
• Antimicrobial agents: Research has demonstrated its effectiveness against bacterial and fungal pathogens.
• Cancer therapy: Preclinical studies suggest that derivatives of this compound may have anti-tumor properties.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on methyl N-{4H,cas no 1156577 76 2}. These studies provide insights into its interaction with biological targets at the molecular level and guide further optimization efforts.

In conclusion,methyl N-{4h,cas no 1156577 76 2} represents a cutting-edge compound with diverse applications across multiple fields. Its unique structure and versatile properties make it a subject of intense research interest. As ongoing studies continue to uncover new aspects of its potential uses,the significance of this compound in both academic and industrial settings is expected to grow further.